(S)-5-(1-(Methylamino)ethyl)picolinic acid

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 5-[(1S)-1-(methylamino)ethyl]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H12N2O2/c1-6(10-2)7-3-4-8(9(12)13)11-5-7/h3-6,10H,1-2H3,(H,12,13)/t6-/m0/s1
• InChI Key: XHDDWBJUWMWAAS-LURJTMIESA-N
• Isomeric SMILES: C[C@@H](C1=CN=C(C=C1)C(=O)O)NC
• Canonical SMILES: CC(C1=CN=C(C=C1)C(=O)O)NC

Description

(S)-5-(1-(Methylamino)ethyl)picolinic acid is an organic compound that belongs to the class of picolinic acids This compound is characterized by the presence of a picolinic acid moiety substituted with a methylaminoethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-5-(1-(Methylamino)ethyl)picolinic acid typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as picolinic acid and methylamine.

Reaction Conditions: The reaction conditions often include the use of solvents like ethanol or methanol, and the reactions are carried out under controlled temperatures and pressures to ensure the desired product formation.

Catalysts: Catalysts such as palladium or other transition metals may be used to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize yield and efficiency. The use of automated systems and advanced analytical techniques ensures the consistent quality of the final product.

Chemical Reactions Analysis

Types of Reactions

(S)-5-(1-(Methylamino)ethyl)picolinic acid undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substituting Agents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions may produce various substituted derivatives.

Scientific Research Applications

(S)-5-(1-(Methylamino)ethyl)picolinic acid has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may be used in studies related to enzyme inhibition and protein interactions.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (S)-5-(1-(Methylamino)ethyl)picolinic acid involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (S)-5-(1-(Methylamino)ethyl)picolinic acid include:

Picolinic Acid: The parent compound with similar structural features.

Methylaminoethyl Derivatives: Compounds with similar functional groups but different core structures.